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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063 Get Quote

A Technical Overview of Calcium Chlorate
Dihydrate
Abstract: This document provides a concise technical summary of calcium chlorate
dihydrate, focusing on its chemical identity, physicochemical properties, and structural

representation. Key data is presented in tabular format for clarity, and process diagrams are

included to illustrate molecular structure and synthesis pathways.

Chemical Identity and Formula
Calcium chlorate dihydrate is an inorganic compound and a strong oxidizer.[1] Its

fundamental chemical formula is Ca(ClO₃)₂ · 2H₂O.[2][3] This structure consists of a central

calcium ion (Ca²⁺) bonded to two chlorate ions (ClO₃⁻), with two water molecules incorporated

into its crystalline structure.

For precise identification and data retrieval, a variety of chemical identifiers are used. These

are summarized in the table below.
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Identifier Type Value

Structural Formula Ca(ClO₃)₂ · 2H₂O[3]

Empirical Formula CaCl₂H₄O₈[3][4]

IUPAC Name calcium;dichlorate;dihydrate[1][4]

CAS Number 10035-05-9[1][4]

PubChem CID 197888[4]

InChI Key OSILKTNFXJYZTB-UHFFFAOYSA-L[1][4]

Canonical SMILES O.O.[O-]Cl(=O)=O.[O-]Cl(=O)=O.[Ca+2][1]

Physicochemical Properties
The physical and chemical properties of a compound are critical for its application in research

and development. Calcium chlorate dihydrate appears as white to yellowish, or colorless,

monoclinic crystals.[1][3]

Property Value

Molecular Weight 243.01 g/mol [1][4]

Appearance White to yellowish crystalline solids[1][5]

Density 2.711 g/cm³[3][5]

Melting Point 100°C (when rapidly heated)[3][5][6]

Water Solubility 66.0 g / 100g solution at 25°C[5]

Structural and Process Visualizations
Visual diagrams are essential for understanding molecular relationships and experimental

workflows. The following diagrams have been generated using Graphviz to illustrate key

aspects of calcium chlorate dihydrate.
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Fig. 1: Dissociation Pathway
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Caption: Dissociation of calcium chlorate dihydrate in an aqueous solution.

A common method for producing calcium chlorate involves the reaction of chlorine gas with a

hot slurry of calcium hydroxide.[5][6] The simplified workflow for this synthesis is outlined

below.

Fig. 2: Simplified Synthesis Workflow
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Caption: Reaction of calcium hydroxide and chlorine to yield calcium chlorate.
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Applications
Calcium chlorate dihydrate is primarily used in agricultural applications. It functions as a

herbicide, insecticide, and seed disinfectant.[6][7] It has also been noted for its use in

controlling poison ivy.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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